Cas no 2228805-47-6 (methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate)

Methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate is a versatile pyrazole-based ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ethenyl group and a carboxylate moiety, enabling further functionalization through cross-coupling, cycloaddition, or hydrolysis reactions. The compound’s stability under standard conditions and well-defined reactivity make it a valuable building block for heterocyclic chemistry. Its methyl ester group enhances solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in the development of agrochemicals, bioactive molecules, and specialty materials, offering synthetic flexibility and efficiency in multi-step transformations.
methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate structure
2228805-47-6 structure
Product Name:methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate
CAS No:2228805-47-6
MF:C8H10N2O2
MW:166.177201747894
CID:6547607
PubChem ID:165656485
Update Time:2025-06-13

methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate
    • EN300-1739890
    • 2228805-47-6
    • Inchi: 1S/C8H10N2O2/c1-4-7-6(8(11)12-3)5-9-10(7)2/h4-5H,1H2,2-3H3
    • InChI Key: CTCZUILIPVGFBO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NN(C)C=1C=C)=O

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų

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Additional information on methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-Ethenyl-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2228805-47-6)

Methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228805-47-6) is a specialized organic compound belonging to the pyrazole carboxylate family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. With the increasing demand for novel heterocyclic compounds, methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate stands out as a key intermediate in synthetic chemistry.

The structural uniqueness of methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate lies in its pyrazole core, which is functionalized with an ethenyl group at the 5-position and a carboxylate ester at the 4-position. This configuration enables the compound to participate in various chemical reactions, including cycloadditions, nucleophilic substitutions, and cross-coupling reactions. Researchers are particularly interested in its potential as a building block for designing bioactive molecules and functional materials.

In the pharmaceutical industry, methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate has been explored for its role in the synthesis of drug candidates targeting inflammation, metabolic disorders, and neurological conditions. Its pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, making it a valuable scaffold for medicinal chemistry. Recent studies have also highlighted its potential in developing antimicrobial agents, addressing the global challenge of antibiotic resistance.

From an agrochemical perspective, this compound is being investigated for its utility in creating next-generation pesticides and herbicides. The ethenyl group offers reactivity that can be harnessed to develop compounds with improved efficacy and environmental safety. As sustainable agriculture gains momentum, methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate is poised to play a pivotal role in formulating greener agrochemical solutions.

Material scientists are also leveraging the unique properties of CAS No. 2228805-47-6 to design advanced polymers and coatings. Its ability to undergo polymerization and functionalization makes it a promising candidate for creating high-performance materials with applications in electronics, adhesives, and protective coatings. The compound’s thermal stability and compatibility with other monomers further enhance its appeal in this field.

One of the trending topics in chemical research is the development of eco-friendly synthetic routes. Methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate aligns with this trend, as researchers are exploring greener catalysts and solvent-free conditions for its production. This focus on sustainability resonates with the broader industry shift toward green chemistry and reduced environmental impact.

Another area of interest is the compound’s potential in catalysis and ligand design. The pyrazole ring can coordinate with metal ions, making it useful in homogeneous and heterogeneous catalysis. This application is particularly relevant in the context of renewable energy and carbon capture, where efficient catalysts are in high demand.

In summary, methyl 5-ethenyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228805-47-6) is a multifaceted compound with broad applications across industries. Its structural features, reactivity, and adaptability make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is expected to contribute significantly to breakthroughs in drug discovery, sustainable agriculture, and advanced materials.

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